(S)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine
(S)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine
An analogue of Afatinib
Brand Name:
Vulcanchem
CAS No.:
314771-76-1
VCID:
VC0195414
InChI:
InChI=1S/C18H16ClFN4O2/c19-13-5-10(1-2-14(13)20)24-18-12-6-15(21)17(7-16(12)22-9-23-18)26-11-3-4-25-8-11/h1-2,5-7,9,11H,3-4,8,21H2,(H,22,23,24)/t11-/m0/s1
SMILES:
C1COCC1OC2=C(C=C3C(=C2)N=CN=C3NC4=CC(=C(C=C4)F)Cl)N
Molecular Formula:
C18H16ClFN4O2
Molecular Weight:
374.8 g/mol
(S)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine
CAS No.: 314771-76-1
Impurities
VCID: VC0195414
Molecular Formula: C18H16ClFN4O2
Molecular Weight: 374.8 g/mol
Purity: > 95%
| CAS No. | 314771-76-1 |
|---|---|
| Product Name | (S)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine |
| Molecular Formula | C18H16ClFN4O2 |
| Molecular Weight | 374.8 g/mol |
| IUPAC Name | 4-N-(3-chloro-4-fluorophenyl)-7-[(3S)-oxolan-3-yl]oxyquinazoline-4,6-diamine |
| Standard InChI | InChI=1S/C18H16ClFN4O2/c19-13-5-10(1-2-14(13)20)24-18-12-6-15(21)17(7-16(12)22-9-23-18)26-11-3-4-25-8-11/h1-2,5-7,9,11H,3-4,8,21H2,(H,22,23,24)/t11-/m0/s1 |
| Standard InChIKey | BIQABKFYKJRXII-NSHDSACASA-N |
| Isomeric SMILES | C1COC[C@H]1OC2=C(C=C3C(=C2)N=CN=C3NC4=CC(=C(C=C4)F)Cl)N |
| SMILES | C1COCC1OC2=C(C=C3C(=C2)N=CN=C3NC4=CC(=C(C=C4)F)Cl)N |
| Canonical SMILES | C1COCC1OC2=C(C=C3C(=C2)N=CN=C3NC4=CC(=C(C=C4)F)Cl)N |
| Appearance | Solid Powder |
| Description | An analogue of Afatinib |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | Afatinib-des(4-dimethylamino-2-en-1-oxo)butyl; N4-(3-Chloro-4-fluorophenyl)-7-[[(3S)-tetrahydro-3-furanyl]oxy]-4,6-quinazolinediamine; (S)-N4-(3-Chloro-4-fluorophenyl)-7-((tetrahydrofuran-3-yl)oxy)quinazoline-4,6-diamine |
| PubChem Compound | 15606392 |
| Last Modified | Nov 11 2021 |
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